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Compound of Interest

Compound Name: P-Toluenesulfonic acid

Cat. No.: B7769744

Introduction: p-Toluenesulfonic acid (PTSA), also known as tosylic acid (TsOH), is a strong
organic acid widely utilized as a catalyst in the synthesis of pharmaceuticals, polymers, and
other fine chemicals.[1] This guide provides an in-depth overview of the safety precautions and
handling protocols necessary for researchers, scientists, and drug development professionals
working with this compound. Adherence to these guidelines is critical to mitigate the significant
health and safety risks associated with its use.

Hazard Identification and Classification

p-Toluenesulfonic acid is classified as a corrosive substance that can cause severe skin
burns, serious eye damage, and respiratory irritation.[1][2][3][4][5][6] The signal word for this
chemical is "Danger".[4][5][7] It is also hygroscopic, meaning it readily absorbs moisture from
the air.[4][7]

1.1. GHS Hazard Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for PTSA.
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Code Hazard Statement Reference
Causes severe skin burns and

H314 [41[5]
eye damage.

H315 Causes skin irritation. [8]

H319 Causes serious eye irritation. [8]

May cause respiratory
H335 o [2][5][8]
irritation.

H290 May be corrosive to metals. [5]

1.2. Primary Health Hazards

o Eye Contact: Highly corrosive to the eyes; contact can cause severe irritation, burns, and
potentially permanent blindness.[1][2]

o Skin Contact: Corrosive to the skin, causing irritation, redness, pain, and severe chemical
burns upon contact.[1][2][6]

¢ Inhalation: Inhalation of dust or fumes is extremely destructive to the tissues of the mucous
membranes and upper respiratory tract.[2] Symptoms may include a burning sensation,
coughing, wheezing, shortness of breath, and laryngitis.[2]

 Ingestion: Harmful or fatal if swallowed.[2] It can cause severe burns to the mouth, throat,
and stomach, leading to vomiting, diarrhea, and severe tissue scarring.[2]

Exposure Controls and Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are essential to minimize
exposure when handling p-Toluenesulfonic acid.

2.1. Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to keep airborne concentrations of dust or fumes as low as possible.[1][2]
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o Safety Stations: Facilities must be equipped with easily accessible eyewash stations and

safety showers for immediate emergency use.[3][7]

2.2. Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling PTSA.

Standard/Specificat

Body Part Protection ] Reference
ion

Chemical safety OSHA 29 CFR

Eyes/Face goggles and/or a full- 1910.133 or European  [1][7]
face shield. Standard EN166.
Acid-resistant gloves
(e.g., nitrile, Ensure gloves are

) neoprene) and suitable for the task
Skin [L1[31[7]

protective clothing
such as a lab coat,

coveralls, or an apron.

and chemical

compatibility.

Respiratory

A NIOSH-approved
respirator with a
particulate filter should
be used if dust or
mists are generated
and ventilation is

inadequate.

A respiratory
protection program
that meets OSHA 29
CFR 1910.134 and
ANSI Z88.2 is

required.

[11(21[7]

Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

3.1. Safe Handling Procedures

e Wash hands and skin thoroughly after handling.[2][8]
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Avoid all contact with eyes, skin, and clothing.[9]

Minimize dust generation and accumulation during handling.[1][7]

Use only in a well-ventilated area or under a chemical fume hood.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][6]

Keep containers tightly closed when not in use.[2][8]

3.2. Storage Conditions

Store in a cool, dry, well-ventilated area.[1][2][7]

Keep containers tightly closed and protected from physical damage.[2]

Store locked up and away from incompatible materials.[2][8]

PTSA is hygroscopic; protect it from moisture.[1][4][7]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure. Seek immediate
medical attention for all significant exposures.[1][2]
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Exposure Event

Exposure Occurs
(Skin, Eye, Inhalation, Ingestion)

|l ———-

Immediate Actions
v y y
Skin Contact: Eye Contact: Inhalation: Ingestion:
il i remove cc i clothing. 1. Immediately flush eyes with water for at least 15 min. 1. Move person to fresh air. 1. Rinse mouth with water.
2. Flush skin with water for at least 15 min. 2. Remove contact lenses if possible. 2. Provide oxygen or artificial respiration if needed. 2. Do NOT induce vomiting.

edical Attention

Seek Immediate
Medical Attention

Provide Safety Data Sheet
(SDS) to medical personnel

Click to download full resolution via product page
Caption: Workflow for first aid response to p-Toluenesulfonic acid exposure.
4.1. Detailed First-Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2][7] Remove contact lenses if present
and easy to do.[2] Seek immediate medical attention.[1][2]

» Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with
plenty of water for a minimum of 15 minutes.[1] Seek medical attention if irritation develops
or persists.[2][7]
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 Inhalation: Move the victim to fresh air immediately.[1][7] If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation.[1]
Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1][6][7] If the victim is conscious, rinse their mouth and
give large quantities of water to drink.[2] Never give anything by mouth to an unconscious
person.[2][7] Seek immediate medical attention.[2]

Accidental Release and Disposal

Spills must be handled promptly and safely, with proper disposal of waste materials.
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Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation.

:

Don appropriate full PPE
(gloves, goggles, respirator, clothing).

Contain the spill.
Prevent entry into drains or waterways.

For solid spills:
Carefully sweep or vacuum material.
Avoid generating dust.

Neutralize residue if necessary
(e.g., with soda ash).

Place spilled material into a labeled,
sealed container for disposal.

Decontaminate the spill area and all tools used.
Wash area to prevent runoff.

Dispose of waste as hazardous material
according to local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning up a p-Toluenesulfonic acid spill.
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5.1. Spill Cleanup Protocol

Evacuate all personnel not wearing protective equipment from the spill area.[3]

Ensure adequate ventilation.[1][7]

Wear suitable protective equipment, including respiratory protection, chemical-resistant
gloves, goggles, and protective clothing.[1][2]

Prevent the spread of the spill and stop it from entering drains.[2][10]

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[1][2][7] Avoid actions that generate dust.[1][2]

After the material is collected, the area can be decontaminated.[10]

Wash the spill area and prevent runoff from entering drains.[10]
5.2. Waste Disposal

» Disposal of p-Toluenesulfonic acid and its containers must be in accordance with all local,
state, and federal regulations.[2][8]

e The chemical waste may need to be classified as hazardous waste.[1][3]
Fire-Fighting Measures
While combustible, p-Toluenesulfonic acid does not ignite readily.[3]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or
alcohol-resistant foam.[1][2][3][6]

o Specific Hazards: Combustion produces poisonous and corrosive gases, including oxides of
sulfur and carbon.[2][3][4] Containers may explode when heated.[3]

» Protective Equipment: Firefighters should wear full protective equipment and a self-
contained breathing apparatus (SCBA).[1][2] Use a water spray to keep fire-exposed
containers cool.[3]
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Physical, Chemical, and Toxicological Data

7.1. Physical and Chemical Properties

Property Value Reference
White or colorless
Appearance ) [31[7]
crystals/solid.
Molecular Formula C7Hs0OsS - H20 (Monohydrate)  [2][5]
Molecular Weight 190.22 g/mol (Monohydrate) [2][5]
Melting Point 103-106 °C (217-223 °F) [11]
Boiling Point 140 °C (284 °F) at 20 mmHg [11]
Flash Point 184 °C (363 °F) (Closed Cup) [6][11]
N Soluble in water, alcohol, and
Solubility [11]
ether.
- Stable under normal
Stability N ] [2][4]
conditions. Hygroscopic.
7.2. Toxicological Data
Test Result Species Reference
2570 mg/kg
LD50 Oral Rat [12]
(Monohydrate)
400 mg/kg
LD50 Oral Rat [13]
(Anhydrous)
1683 mg/kg
LD50 Oral Mouse [12]
(Monohydrate)

7.3. Stability and Reactivity
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» Reactivity: Corrosive to many metals, potentially producing flammable/explosive hydrogen
gas.[5][6]

e Chemical Stability: The product is stable under recommended storage conditions.[2][12]

» Conditions to Avoid: Exposure to moist air or water, excess heat, and dust formation.[4]

e Incompatible Materials: Strong oxidizing agents, strong bases, metals, and amines.[1][2][3]

o Hazardous Decomposition Products: Upon heating or combustion, it produces toxic fumes of
carbon oxides (CO, CO:2) and sulfur oxides (SOx).[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [p-Toluenesulfonic Acid: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769744#p-toluenesulfonic-acid-safety-precautions-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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